Cas no 2228676-82-0 (2-(3-methyloxetan-3-yl)butanedioic acid)
2-(3-methyloxetan-3-yl)butanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methyloxetan-3-yl)butanedioic acid
- EN300-1818653
- 2228676-82-0
-
- Inchi: 1S/C8H12O5/c1-8(3-13-4-8)5(7(11)12)2-6(9)10/h5H,2-4H2,1H3,(H,9,10)(H,11,12)
- InChI Key: HGNHNCHLEHRVIV-UHFFFAOYSA-N
- SMILES: O1CC(C)(C1)C(C(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 188.06847348g/mol
- Monoisotopic Mass: 188.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 83.8Ų
2-(3-methyloxetan-3-yl)butanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1818653-0.05g |
2-(3-methyloxetan-3-yl)butanedioic acid |
2228676-82-0 | 0.05g |
$900.0 | 2023-09-19 | ||
| Enamine | EN300-1818653-0.1g |
2-(3-methyloxetan-3-yl)butanedioic acid |
2228676-82-0 | 0.1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1818653-0.25g |
2-(3-methyloxetan-3-yl)butanedioic acid |
2228676-82-0 | 0.25g |
$985.0 | 2023-09-19 | ||
| Enamine | EN300-1818653-0.5g |
2-(3-methyloxetan-3-yl)butanedioic acid |
2228676-82-0 | 0.5g |
$1027.0 | 2023-09-19 | ||
| Enamine | EN300-1818653-1.0g |
2-(3-methyloxetan-3-yl)butanedioic acid |
2228676-82-0 | 1g |
$1070.0 | 2023-06-01 | ||
| Enamine | EN300-1818653-2.5g |
2-(3-methyloxetan-3-yl)butanedioic acid |
2228676-82-0 | 2.5g |
$2100.0 | 2023-09-19 | ||
| Enamine | EN300-1818653-5.0g |
2-(3-methyloxetan-3-yl)butanedioic acid |
2228676-82-0 | 5g |
$3105.0 | 2023-06-01 | ||
| Enamine | EN300-1818653-10.0g |
2-(3-methyloxetan-3-yl)butanedioic acid |
2228676-82-0 | 10g |
$4606.0 | 2023-06-01 | ||
| Enamine | EN300-1818653-1g |
2-(3-methyloxetan-3-yl)butanedioic acid |
2228676-82-0 | 1g |
$1070.0 | 2023-09-19 | ||
| Enamine | EN300-1818653-5g |
2-(3-methyloxetan-3-yl)butanedioic acid |
2228676-82-0 | 5g |
$3105.0 | 2023-09-19 |
2-(3-methyloxetan-3-yl)butanedioic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-(3-methyloxetan-3-yl)butanedioic acid
Comprehensive Overview of 2-(3-methyloxetan-3-yl)butanedioic acid (CAS No. 2228676-82-0): Properties, Applications, and Industry Insights
2-(3-methyloxetan-3-yl)butanedioic acid (CAS No. 2228676-82-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This oxetane-containing dicarboxylic acid derivative combines the reactivity of a four-membered heterocycle with the versatility of a succinic acid backbone, making it a valuable intermediate for drug discovery and material science applications.
The compound's 3-methyloxetane moiety contributes to its enhanced metabolic stability compared to traditional open-chain analogs, addressing a key challenge in modern medicinal chemistry. Researchers are particularly interested in its potential as a bioisostere for tert-butyl groups or other bulky substituents, which aligns with current trends in fragment-based drug design and proteolysis-targeting chimera (PROTAC) development.
From a synthetic chemistry perspective, 2-(3-methyloxetan-3-yl)butanedioic acid offers multiple handles for derivatization through its two carboxylic acid groups and the strained oxetane ring. This makes it particularly useful for creating bifunctional linkers in polymer chemistry or conjugation chemistry for biopharmaceutical applications. Recent publications highlight its growing importance in developing next-generation therapeutics with improved pharmacokinetic profiles.
The compound's physicochemical properties have been carefully characterized to support its expanding applications. With a molecular weight of 188.18 g/mol and balanced lipophilicity (predicted logP ~0.5), it occupies an ideal chemical space for medicinal chemistry applications. Its water solubility (>50 mg/mL at pH 7) and thermal stability (decomposition >200°C) make it practical for various formulation approaches.
In the context of green chemistry initiatives, the synthesis of 2-(3-methyloxetan-3-yl)butanedioic acid has been optimized to minimize environmental impact. Modern routes employ catalytic methods and atom-economical transformations, responding to industry demands for sustainable chemical production. These advancements address frequent search queries about eco-friendly synthesis of pharmaceutical intermediates.
Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy (showing characteristic oxetane protons at δ 4.5-4.8 ppm), and mass spectrometry (M-H- peak at m/z 187). These standard techniques ensure batch-to-batch consistency for research applications, a critical factor for scientists searching for high-purity building blocks.
The pharmaceutical industry has shown particular interest in this compound's potential for creating tissue-targeted prodrugs. The oxetane moiety can serve as a metabolically labile group that releases active drugs in specific physiological environments. This application aligns with current research trends in precision medicine and controlled drug release technologies.
Material scientists are exploring 2-(3-methyloxetan-3-yl)butanedioic acid as a monomer for specialty polymers. Its ability to form cross-linked networks through both carboxylic acid groups and the ring-opening polymerization of the oxetane makes it valuable for developing self-healing materials and stimuli-responsive polymers - topics frequently searched in materials science databases.
From a regulatory standpoint, comprehensive safety assessments have been conducted on this compound. While not classified as hazardous under current systems, proper laboratory handling procedures should always be followed. This information responds to common queries about chemical safety data for research compounds.
The commercial availability of 2-(3-methyloxetan-3-yl)butanedioic acid has expanded significantly in recent years, with multiple suppliers offering it in research quantities. Current market analysis suggests growing demand from both academic research institutions and industrial R&D departments, particularly in North America and Europe.
Future research directions for this compound include exploration of its enantioselective synthesis (as the chiral center at C-2 offers potential for stereoselective applications) and investigation of its biological activity profile. These areas correspond to trending topics in chemical literature and frequent search terms in scientific databases.
For researchers considering working with 2-(3-methyloxetan-3-yl)butanedioic acid, proper storage conditions (typically 2-8°C under inert atmosphere) and handling precautions (use of standard personal protective equipment) are recommended. These practical considerations address common questions from first-time users of specialized chemical intermediates.
In conclusion, 2-(3-methyloxetan-3-yl)butanedioic acid (CAS No. 2228676-82-0) represents an exciting example of modern functionalized heterocyclic compounds with broad potential across multiple scientific disciplines. Its unique combination of structural features and versatile reactivity positions it as a valuable tool for addressing current challenges in drug discovery, materials science, and chemical biology.
2228676-82-0 (2-(3-methyloxetan-3-yl)butanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)